N-[2-oxo-2-phenyl-1-(2-pyrimidinylamino)ethyl]benzamide

• IUPAC Name: N-[2-oxo-2-phenyl-1-(pyrimidin-2-ylamino)ethyl]benzamide
• InChI: InChI=1S/C19H16N4O2/c24-16(14-8-3-1-4-9-14)17(23-19-20-12-7-13-21-19)22-18(25)15-10-5-2-6-11-15/h1-13,17H,(H,22,25)(H,20,21,23)
• InChI Key: SQRPBDFYIVAQSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC2=NC=CC=N2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C19H16N4O2
• DSSTOX Substance ID: DTXSID201207152
• Molecular Weight: 332.4 g/mol
• CAS RN: 300816-12-0

Description

• "N-[2-oxo-2-phenyl-1-(2-pyrimidinylamino)ethyl]benzamide" is a compound involved in the study of histone deacetylase inhibitors and has been explored for its potential in cancer treatment and other medical applications. The compound is part of a broader class of chemicals studied for their biological activities and interactions in various systems (Zhou et al., 2008).

Synthesis Analysis

• The synthesis of related compounds often involves complex chemical reactions. For instance, a similar compound, MGCD0103, was synthesized through a series of reactions leading to a molecule with significant antitumor activity (Zhou et al., 2008).

Molecular Structure Analysis

• Detailed molecular structure analysis, including X-ray crystallography and spectroscopic methods, are commonly used to determine the arrangement and conformation of atoms within such compounds. For example, similar benzamide derivatives have been characterized using X-ray diffraction and other spectroscopic techniques (Saeed et al., 2020).

Chemical Reactions and Properties

• These compounds typically participate in various chemical reactions, including cyclization, acylation, and others, to form derivatives with different properties. Studies have explored these reactions to synthesize new derivatives with potential biological activities (Sabbaghan & Hossaini, 2012).

Physical Properties Analysis

• The physical properties of such compounds, including melting points, solubility, and crystalline structure, are crucial for understanding their behavior in biological systems. Studies like those conducted by Deng et al. (2010) offer insights into the physical properties of related compounds through crystallographic analysis (Deng et al., 2010).

Chemical Properties Analysis

• The chemical properties, including reactivity, stability, and interaction with other molecules, are key to understanding the role of these compounds in biological systems. Research has shown how alterations in the chemical structure can significantly affect these properties and, consequently, their biological activity (Ukrainets et al., 2015).